Cas no 2172443-95-5 (tert-butyl 5-amino-2-ethyl-3-(4-methylphenyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 5-amino-2-ethyl-3-(4-methylphenyl)piperidine-1-carboxylate
• CAS No: 2172443-95-5
• MF: C₁₉H₃₀N₂O₂
• MW: 318.453705310822
• CID: 5921999
• PubChem ID: 165587011
• Update Time: 2025-06-09

tert-butyl 5-amino-2-ethyl-3-(4-methylphenyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-amino-2-ethyl-3-(4-methylphenyl)piperidine-1-carboxylate
• EN300-1616189
• 2172443-95-5

• Inchi： 1S/C19H30N2O2/c1-6-17-16(14-9-7-13(2)8-10-14)11-15(20)12-21(17)18(22)23-19(3,4)5/h7-10,15-17H,6,11-12,20H2,1-5H3
• InChI Key： TVPJWZRSIQNLFQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(CC(C2C=CC(C)=CC=2)C1CC)N)=O

Computed Properties

• Exact Mass: 318.230728204g/mol
• Monoisotopic Mass: 318.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 5-amino-2-ethyl-3-(4-methylphenyl)piperidine-1-carboxylate

Introduction to Tert-butyl 5-amino-2-ethyl-3-(4-methylphenyl)piperidine-1-carboxylate (CAS No. 2172443-95-5)

Tert-butyl 5-amino-2-ethyl-3-(4-methylphenyl)piperidine-1-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2172443-95-5, represents a promising candidate for further research and development in medicinal applications. Its molecular structure incorporates several key functional groups, including an amino group, an ethyl side chain, and a piperidine ring substituted with a tert-butyl group and a 4-methylphenyl moiety, which collectively contribute to its potential biological activity.

The significance of this compound lies in its potential to serve as a precursor or intermediate in the synthesis of more complex pharmaceutical agents. The presence of the piperidine core is particularly noteworthy, as piperidine derivatives are widely recognized for their role in various therapeutic areas, including central nervous system (CNS) disorders, pain management, and anti-inflammatory treatments. The incorporation of a tert-butyl group enhances the stability and lipophilicity of the molecule, making it more suitable for oral administration and improving its bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of Tert-butyl 5-amino-2-ethyl-3-(4-methylphenyl)piperidine-1-carboxylate with greater accuracy. These studies suggest that the compound exhibits favorable interactions with biological targets, which could translate into therapeutic efficacy. For instance, preliminary simulations indicate that the amino group and the aromatic ring may engage in hydrogen bonding with specific receptors or enzymes, modulating their activity.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Key steps include nucleophilic substitution reactions, alkylation processes, and cyclization techniques. The use of advanced catalytic systems has recently improved the efficiency of these synthetic routes, reducing both reaction times and waste generation. This aligns with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

In the context of drug discovery, Tert-butyl 5-amino-2-ethyl-3-(4-methylphenyl)piperidine-1-carboxylate represents an intriguing scaffold for designing novel therapeutics. Its structural features allow for modifications that can fine-tune its biological profile, such as altering binding affinity or selectivity. Researchers are exploring its potential as a lead compound for treating neurological disorders, where piperidine-based molecules have shown promise. Additionally, its chemical versatility makes it a valuable building block for libraries of compounds used in high-throughput screening assays.

The compound's stability under various storage conditions is another critical factor that enhances its utility in research settings. Studies have demonstrated that when stored at controlled temperatures and protected from moisture, Tert-butyl 5-amino-2-ethyl-3-(4-methylphenyl)piperidine-1-carboxylate maintains its integrity for extended periods. This stability is essential for long-term projects involving multiple synthetic steps or for maintaining stock solutions used in subsequent experiments.

Ethical considerations are also integral to the development and use of this compound. Ensuring that synthetic processes adhere to environmental regulations and safety protocols is paramount. Recent guidelines emphasize the importance of minimizing hazardous byproducts and optimizing reaction pathways to reduce environmental impact. These practices not only align with regulatory requirements but also contribute to sustainable pharmaceutical development.

The future prospects of Tert-butyl 5-amino-2-ethyl-3-(4-methylphenyl)piperidine-1-carboxylate are closely tied to ongoing research efforts aimed at elucidating its full potential. Collaborative studies between academia and industry are expected to yield novel derivatives with enhanced therapeutic properties. Furthermore, advancements in analytical techniques will allow for more detailed characterization of the compound's interactions with biological targets.

In conclusion, Tert-butyl 5-amino-2-ethyl-3-(4-methylphenyl)piperidine-1-carboxylate (CAS No. 2172443-95-5) stands out as a significant compound in pharmaceutical chemistry due to its structural complexity and potential biological activity. Its synthesis, characterized by efficient and environmentally conscious methods, underscores the progress being made in modern drug development. As research continues to uncover new applications for this molecule, it is poised to play a vital role in shaping future therapeutic strategies.